Hydroxy Ritonavir
Hydroxy Ritonavir
Hydroxy Ritonavir is a N-acyl-amino acid.
Brand Name:
Vulcanchem
CAS No.:
176655-56-4
VCID:
VC0029840
InChI:
InChI=1S/C37H48N6O6S2/c1-24(2)32(42-35(46)43(5)20-28-22-50-34(40-28)37(3,4)48)33(45)39-27(16-25-12-8-6-9-13-25)18-31(44)30(17-26-14-10-7-11-15-26)41-36(47)49-21-29-19-38-23-51-29/h6-15,19,22-24,27,30-32,44,48H,16-18,20-21H2,1-5H3,(H,39,45)(H,41,47)(H,42,46)/t27-,30-,31-,32-/m0/s1
SMILES:
CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)NC(=O)N(C)CC4=CSC(=N4)C(C)(C)O
Molecular Formula:
C37H48N6O6S2
Molecular Weight:
736.947
Hydroxy Ritonavir
CAS No.: 176655-56-4
Cat. No.: VC0029840
Molecular Formula: C37H48N6O6S2
Molecular Weight: 736.947
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydroxy Ritonavir is a N-acyl-amino acid. |
|---|---|
| CAS No. | 176655-56-4 |
| Molecular Formula | C37H48N6O6S2 |
| Molecular Weight | 736.947 |
| IUPAC Name | 1,3-thiazol-5-ylmethyl N-[(2S,3S,5S)-3-hydroxy-5-[[(2S)-2-[[[2-(2-hydroxypropan-2-yl)-1,3-thiazol-4-yl]methyl-methylcarbamoyl]amino]-3-methylbutanoyl]amino]-1,6-diphenylhexan-2-yl]carbamate |
| Standard InChI | InChI=1S/C37H48N6O6S2/c1-24(2)32(42-35(46)43(5)20-28-22-50-34(40-28)37(3,4)48)33(45)39-27(16-25-12-8-6-9-13-25)18-31(44)30(17-26-14-10-7-11-15-26)41-36(47)49-21-29-19-38-23-51-29/h6-15,19,22-24,27,30-32,44,48H,16-18,20-21H2,1-5H3,(H,39,45)(H,41,47)(H,42,46)/t27-,30-,31-,32-/m0/s1 |
| Standard InChI Key | CLEDZMPJHBBTNZ-QJANCWQKSA-N |
| SMILES | CC(C)C(C(=O)NC(CC1=CC=CC=C1)CC(C(CC2=CC=CC=C2)NC(=O)OCC3=CN=CS3)O)NC(=O)N(C)CC4=CSC(=N4)C(C)(C)O |
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